N-(3-fluoro-4-methylphenyl)-1-(2-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
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Description
N-(3-fluoro-4-methylphenyl)-1-(2-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C20H16F2N2O2 and its molecular weight is 354.357. The purity is usually 95%.
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Scientific Research Applications
- Targeting Hypertension : The compound’s dihydropyridine scaffold is commonly associated with calcium channel blockers (CCBs). Researchers investigate its potential as an antihypertensive agent by modulating calcium channels, which play a crucial role in blood pressure regulation .
- Anticancer Properties : Some studies explore the compound’s cytotoxic effects on cancer cells. Its unique structure may interfere with cellular processes, making it a candidate for further investigation in cancer therapy .
- Boronic Acid Derivatives : The boronic acid moiety in this compound is valuable for Suzuki-Miyaura cross-coupling reactions. Researchers use it as a building block to synthesize diverse organic molecules, including pharmaceutical intermediates .
- Functional Materials : The compound’s fluorinated aromatic rings contribute to its electronic properties. Scientists explore its potential as a component in organic semiconductors, light-emitting diodes (LEDs), and other optoelectronic devices .
- Quantum Chemical Studies : Researchers employ computational methods to understand the compound’s electronic structure, reactivity, and binding interactions. These insights guide drug design and material development .
- Metabolism Studies : Investigating the compound’s metabolic pathways helps predict its behavior in vivo. Researchers analyze its stability, bioavailability, and potential toxicity .
- Enzyme Targets : The compound’s carboxamide group may interact with specific enzymes. Researchers explore its inhibitory effects on enzymes involved in disease pathways .
Medicinal Chemistry and Drug Development
Organic Synthesis and Catalysis
Materials Science and Nanotechnology
Computational Chemistry and Molecular Modeling
Pharmacokinetics and Toxicology
Chemical Biology and Enzyme Inhibition
properties
IUPAC Name |
N-(3-fluoro-4-methylphenyl)-1-[(2-fluorophenyl)methyl]-2-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16F2N2O2/c1-13-8-9-15(11-18(13)22)23-19(25)16-6-4-10-24(20(16)26)12-14-5-2-3-7-17(14)21/h2-11H,12H2,1H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWFDCYSOLFKIMX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C2=CC=CN(C2=O)CC3=CC=CC=C3F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16F2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-fluoro-4-methylphenyl)-1-(2-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.